Cas no 874208-98-7 (Octanoic acid, 5-methyl-3-oxo-, ethyl ester, (5R)-)

• Product Name: Octanoic acid, 5-methyl-3-oxo-, ethyl ester, (5R)-
• CAS No: 874208-98-7
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 1900655
• PubChem ID: 11651332
• Update Time: 2025-04-21

Octanoic acid, 5-methyl-3-oxo-, ethyl ester, (5R)- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 5-methyl-3-oxo-, ethyl ester, (5R)-
• ETHYL 5-METHYL-3-OXOOCTANOATE
• 874208-98-7
• ethyl (R)-5-methyl-3-oxooctanoate
• SCHEMBL4192337
• NS00077570
• DTXSID101019522

• Inchi： 1S/C11H20O3/c1-4-6-9(3)7-10(12)8-11(13)14-5-2/h9H,4-8H2,1-3H3/t9-/m1/s1
• InChI Key： JXCGCJXWILMTQF-SECBINFHSA-N
• SMILES： O=C(CC(=O)OCC)C[C@H](C)CCC

Computed Properties

• Exact Mass: 200.14124450Da
• Monoisotopic Mass: 200.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų